Cas no 1448534-93-7 (3-O-(p-Hydroxybenzoyl)serratriol)

• Product Name: 3-O-(p-Hydroxybenzoyl)serratriol
• CAS No: 1448534-93-7
• MF: C₃₇H₅₄O₅
• MW: 0
• CID: 4742436
• PubChem ID: 162865517
• Update Time: 2024-11-07

3-O-(p-Hydroxybenzoyl)serratriol Chemical and Physical Properties

Names and Identifiers

• AKOS040763337
• 1448534-93-7
• 3-O-(p-Hydroxybenzoyl)serratriol

• Inchi： InChI=1S/C37H54O5/c1-33(2)27-13-9-24-21-34(3)18-15-29-36(5,28(34)14-12-26(24)35(27,4)19-16-30(33)40)20-17-31(37(29,6)22-38)42-32(41)23-7-10-25(39)11-8-23/h7-11,26-31,38-40H,12-22H2,1-6H3
• InChI Key： HILQHHOOZLOZSQ-UHFFFAOYSA-N
• SMILES： CC1(C)C(O)CCC2(C)C1CC=C1CC3(C)CCC4C(C)(CO)C(CCC4(C)C3CCC21)OC(=O)c1ccc(O)cc1 |t:12|

Computed Properties

• Exact Mass: 578.39712482g/mol
• Monoisotopic Mass: 578.39712482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 4
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids